5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-hydroxy-2-methyl-2,3-dihydropyran-6-one
• InChI: InChI=1S/C6H8O3/c1-4-2-5(7)3-6(8)9-4/h3-4,7H,2H2,1H3
• InChI Key: PXNRZJNTMDCHFR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=CC(=O)O1)O
• Molecular Formula: C6H8O3
• DSSTOX Substance ID: DTXSID30954800
• Molecular Weight: 128.13 g/mol
• CAS RN: 33177-29-6

Description

5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one, also known as (±)-Gerberin aglycone, is a chemical compound with the empirical formula C6H8O3. It has a molecular weight of 128.13. This compound is used in the synthesis of spiro-γ/δ-dilactone as a mixture of diastereomers. It is also involved in the synthesis of spiroheterocycles with fused heterosystems.

Synthesis Analysis

5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one has been used in the synthesis of spiro-γ/δ-dilactone as a mixture of diastereomers. It is a reactant involved in the synthesis of spiroheterocycles with fused heterosystems.

Molecular Structure Analysis

The molecular structure of 5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one can be represented by the SMILES string CC1CC(O)=CC(=O)O1. The InChI representation is 1S/C6H8O3/c1-4-2-5(7)3-6(8)9-4/h3-4,7H,2H2,1H3.

Chemical Reactions Analysis

5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one is a reactant involved in the synthesis of spiroheterocycles with fused heterosystems. It is also used in the preparation of insecticidal heterolignans and in the cyclization of aminoanilino lactones on diazotization.

Physical And Chemical Properties Analysis

5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one is a powder with a melting point of 126-128 °C (lit.). It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Spiroheterocycle Synthesis

• 5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one serves as a crucial intermediate in the synthesis of spiroheterocycles. These compounds contain fused heterosystems and exhibit diverse biological activities. .

Insecticidal Heterolignans

• The compound has been explored for its insecticidal properties. Researchers have investigated its potential as a building block for designing new insecticides. .

Cyclization Reactions

• 5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one participates in cyclization reactions. For instance, it can undergo diazotization-induced cyclization of aminoanilino lactones. .

Chemical Hybridization

• As a key intermediate, this compound contributes to the synthesis of chemical hybrids. It plays a role in the development of hybrid molecules with diverse pharmacological profiles. .

Furanone Derivatives

• Furanones are important structural motifs in natural products and synthetic compounds. 5,6-Dihydro-4-hydroxy-6-methyl-2H-pyran-2-one can be used as a precursor to synthesize furanone derivatives. .

Heterocyclic Chemistry Research

• Researchers studying heterocyclic chemistry often investigate this compound due to its unique ring system. .

Mechanism of Action

Target of Action

It’s known that this compound is used in the synthesis of spiro-γ/δ-dilactone and is involved in the preparation of insecticidal heterolignans .

Mode of Action

It’s known to be a reactant involved in the synthesis of spiroheterocycles with fused heterosystems . It also participates in the cyclization of aminoanilino lactones on diazotization .

Biochemical Pathways

The compound is involved in several biochemical pathways. It’s used in the synthesis of spiro-γ/δ-dilactone , the preparation of insecticidal heterolignans , and the cyclization of aminoanilino lactones on diazotization . These pathways lead to the production of various organic compounds, including heterocycles .

Result of Action

It’s known to be involved in the synthesis of various organic compounds, including heterocycles , which have shown a wide range of biological and pharmacological activities .

Action Environment

It’s known that the compound is stable under normal storage conditions (2-8°c) .

Synthesis routes and methods

Procedure details

To a solution of 20.0 g (0.16 mole) of 4-hydroxy-6-methyl-2-pyrone in 250 ml of methanol was added 1.0 g of 5% palladium on carbon as the hydrogenation catalyst. Hydrogenation was carried out at room temperature under a pressure of 20 kg/cm2 for 7 hours. The catalyst was removed by filtration and the solvent was removed by evaporation under a reduced pressure. The precipitated crystal was recovered by filtration and recrystallized from ethanol to obtain 14.8 g (yield: 73%) of 4-hydroxy-5,6-dihydro-6-methyl-2-pyrone in the form of a crystal, m.p. 103°-104° C.